Cas no 1804249-36-2 (3-(2-Bromopropanoyl)-2-fluoromandelic acid)

• Product Name: 3-(2-Bromopropanoyl)-2-fluoromandelic acid
• CAS No: 1804249-36-2
• MF: C₁₁H₁₀BrFO₄
• MW: 305.097106456757
• CID: 4940854
• Update Time: 2025-06-08

3-(2-Bromopropanoyl)-2-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-2-fluoromandelic acid

• Inchi： 1S/C11H10BrFO4/c1-5(12)9(14)6-3-2-4-7(8(6)13)10(15)11(16)17/h2-5,10,15H,1H3,(H,16,17)
• InChI Key： IIRZWSFFBYFOTG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC=CC(C(C(=O)O)O)=C1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6

Additional information on 3-(2-Bromopropanoyl)-2-fluoromandelic acid

Introduction to 3-(2-Bromopropanoyl)-2-fluoromandelic Acid (CAS No. 1804249-36-2)

3-(2-Bromopropanoyl)-2-fluoromandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. With the CAS number 1804249-36-2, this compound represents a derivative of mandelic acid, featuring both a brominated propanoyl side chain and a fluorine substituent on the aromatic ring. Such structural motifs are often engineered to modulate pharmacokinetic profiles, enhance binding affinity, or introduce novel mechanisms of action in drug development.

The synthesis of 3-(2-Bromopropanoyl)-2-fluoromandelic acid involves a series of well-established organic transformations, including bromination, esterification, and fluorination reactions. The presence of the bromopropanoyl group provides a reactive handle for further functionalization, such as coupling with nucleophiles in peptide or protein modifications, while the fluoromandelic acid core imparts metabolic stability and selective interactions with biological targets. This dual functionality makes the compound a versatile intermediate in the design of bioactive molecules.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to influence drug-receptor interactions and improve pharmacological properties. The fluorine atom in 3-(2-Bromopropanoyl)-2-fluoromandelic acid can enhance lipophilicity, reduce metabolic degradation, and alter electronic distributions on the aromatic ring, thereby tuning its biological activity. For instance, fluorinated analogs of mandelic acid derivatives have been explored for their potential in treating neurological disorders, infectious diseases, and cancer.

One of the most compelling applications of 3-(2-Bromopropanoyl)-2-fluoromandelic acid lies in its utility as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming issues such as poor oral bioavailability and susceptibility to enzymatic degradation. The bromopropanoyl moiety allows for convenient attachment to peptide chains via amide bond formation, while the fluoromandelic acid scaffold ensures structural rigidity and optimal binding interactions with target proteins. This has led to its incorporation in several research pipelines aimed at developing novel therapeutic agents.

Recent studies have highlighted the potential of 3-(2-Bromopropanoyl)-2-fluoromandelic acid in modulating enzyme activity. Specifically, its derivatives have been investigated for their ability to inhibit proteases involved in inflammation and tumor progression. The combination of bromine and fluorine substituents appears to enhance binding affinity towards specific enzyme active sites, leading to potent inhibitory effects. Such findings underscore the compound’s significance as a pharmacophore in drug discovery efforts.

The chemical properties of 3-(2-Bromopropanoyl)-2-fluoromandelic acid also make it valuable for material science applications. For example, its ability to participate in cross-linking reactions allows for the development of advanced polymers with tailored mechanical and chemical properties. These materials could find use in biomedical devices, such as drug delivery systems or tissue engineering scaffolds, where precise control over molecular architecture is critical.

From an industrial perspective, the synthesis of 3-(2-Bromopropanoyl)-2-fluoromandelic acid on an scales presents both challenges and opportunities. While established synthetic routes exist, optimizing yield and purity remains a key focus for manufacturers seeking to supply this compound for research and commercial applications. Advances in catalytic methods and green chemistry principles may further streamline production processes while minimizing environmental impact.

The regulatory landscape for compounds like 3-(2-Bromopropanoyl)-2-fluoromandelic acid is another important consideration. Although not classified as a hazardous or controlled substance under current guidelines, compliance with Good Manufacturing Practices (GMP) ensures consistent quality control and safety during handling and distribution. Researchers and manufacturers must adhere to these standards to facilitate smooth transitions from laboratory-scale preparations to larger-scale production.

In conclusion,3-(2-Bromopropanoyl)-2-fluoromandelic acid (CAS No. 1804249-36-2) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and biotechnology. Its unique structural features—combining a reactive bromopropanoyl group with a bioactive fluoromandelic acid core—position it as a valuable intermediate for drug development and innovative material design. As research continues to uncover new therapeutic possibilities and industrial uses,3-(2-Bromopropanoyl)-2-fluoromandelic acid is poised to remain at the forefront of scientific exploration.